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Compound of Interest

Compound Name: Bacithrocin B

Cat. No.: B15574876

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing bacitracin for the

differentiation of bacterial species. This document outlines the underlying principles, detailed

experimental protocols, and expected outcomes, with a focus on the differential susceptibility of

various bacteria to this polypeptide antibiotic.

Introduction
Bacitracin is a mixture of related cyclic polypeptides produced by Bacillus subtilis var Tracy.[1]

Commercial bacitracin is composed of several fractions, with bacitracin A being the most

microbiologically active component. Other components, such as bacitracin B1 and B2, exhibit

significant antibacterial activity, possessing approximately 90% of the potency of bacitracin A.

[2] The differential susceptibility of bacterial species to bacitracin serves as a valuable tool in

clinical and research laboratories for presumptive identification. Its primary application lies in

distinguishing Group A β-hemolytic streptococci (Streptococcus pyogenes), which are

susceptible, from other β-hemolytic streptococci that are typically resistant.[3][4] It is also

employed to differentiate susceptible Micrococcus species from resistant Staphylococcus

species.[4]
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Mechanism of Action
Bacitracin exerts its antibacterial effect by inhibiting the synthesis of the bacterial cell wall.[4]

Specifically, it interferes with the dephosphorylation of C₅₅-isoprenyl pyrophosphate

(bactoprenol pyrophosphate).[3] This lipid carrier is essential for transporting peptidoglycan

precursors (N-acetylglucosamine and N-acetylmuramic acid) across the cell membrane to the

site of cell wall assembly. By binding to bactoprenol pyrophosphate, bacitracin prevents its

recycling, thereby halting the synthesis of peptidoglycan, leading to a weakened cell wall and

eventual cell lysis.[3]
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The susceptibility of bacterial species to bacitracin can be determined qualitatively by the disk

diffusion method or quantitatively by measuring the Minimum Inhibitory Concentration (MIC).

Table 1: Zone of Inhibition Interpretation for Bacitracin Susceptibility Testing (0.04 U Disk)

Bacterial Species Expected Result Zone of Inhibition (mm)

Streptococcus pyogenes

(Group A)
Susceptible ≥ 10

Other β-hemolytic Streptococci Resistant < 10 or no zone

Micrococcus species Susceptible > 10

Staphylococcus species Resistant No zone of inhibition

Note: These are general guidelines. Results should be interpreted in conjunction with other

biochemical tests. Zone sizes can be influenced by media, inoculum density, and incubation

conditions.[3]

Table 2: Minimum Inhibitory Concentration (MIC) of Bacitracin for Various Bacterial Species

Bacterial Species Bacitracin Component MIC Range (µg/mL)

Staphylococcus aureus Bacitracin A 2 - 8

Micrococcus luteus Bacitracin A 2 - 8

Vancomycin-Resistant

Enterococcus faecium (VRE)
Bacitracin A 16 - 32

Clostridium perfringens Bacitracin >256 (for resistant strains)

Bacillus subtilis Bacitracin 1.92 - 30.72 U/mL

Note: MIC values can vary between different strains of the same species. The data for

Bacitracin A highlights its potency as the primary active component of commercial bacitracin.[5]

[6][7][8][9] A study by Ikai et al. (1995) concluded that Bacitracin A is approximately 2 to 8 times

more potent than other minor components, including B1 and B2, when tested against strains of

Micrococcus luteus and Staphylococcus aureus.[5]
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Experimental Protocols
The most common method for determining bacitracin susceptibility for the purpose of bacterial

differentiation is the disk diffusion test.

Protocol: Bacitracin Disk Diffusion Susceptibility Test

1. Materials:

Bacitracin susceptibility disks (0.04 U)
5% sheep blood agar plates or Mueller-Hinton agar plates
Pure, 18-24 hour culture of the test organism
Sterile inoculating loop or cotton swab
0.85% sterile saline
McFarland 0.5 turbidity standard
Incubator (35-37°C)
Ruler or calipers for measuring zone diameters

2. Inoculum Preparation: a. Select 3-5 well-isolated colonies of the test organism from a fresh

culture plate. b. Emulsify the colonies in a tube of sterile saline. c. Adjust the turbidity of the

bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

3. Plate Inoculation: a. Dip a sterile cotton swab into the standardized bacterial suspension.

Remove excess fluid by pressing the swab against the inside of the tube. b. Streak the swab

evenly over the entire surface of the agar plate in three directions, rotating the plate

approximately 60 degrees between each streaking to ensure confluent growth. c. Allow the

plate to dry for 3-5 minutes with the lid slightly ajar.

4. Disk Application: a. Using sterile forceps, aseptically place a bacitracin disk onto the

inoculated agar surface. b. Gently press the disk with the forceps to ensure complete contact

with the agar.

5. Incubation: a. Invert the plate and incubate at 35-37°C for 18-24 hours. For differentiating

streptococci, incubation in a 5-10% CO₂ atmosphere is recommended.[4]

6. Interpretation of Results: a. After incubation, observe the plate for a zone of inhibition around

the bacitracin disk. b. Measure the diameter of the zone of complete inhibition in millimeters
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(mm) using a ruler or calipers. c. Interpret the results based on the zone diameter criteria

provided in Table 1. A zone of inhibition ≥10 mm is generally considered susceptible.[10]

Start: Pure Bacterial Culture

1. Prepare Inoculum
(0.5 McFarland Standard)

2. Inoculate Agar Plate
(e.g., Blood Agar)

3. Aseptically Place
Bacitracin (0.04 U) Disk

4. Incubate at 35-37°C
for 18-24 hours

5. Measure Zone of Inhibition (mm)

6. Interpret Results

Susceptible
(e.g., S. pyogenes)

 ≥ 10 mm 

Resistant
(e.g., Other β-hemolytic Strep.)

 < 10 mm 

End
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Workflow for Bacitracin Susceptibility Testing.

Quality Control
It is essential to perform quality control testing with known susceptible and resistant strains to

ensure the accuracy of the results. Recommended QC strains include:

Streptococcus pyogenesATCC 19615: Susceptible (expected zone of inhibition ≥ 10 mm)

Streptococcus agalactiaeATCC 13813: Resistant (expected zone of inhibition < 10 mm)

Limitations
The bacitracin susceptibility test is a presumptive test and should be used in conjunction with

other biochemical and/or serological tests for definitive identification.

Some strains of Lancefield group C and G streptococci may also be susceptible to

bacitracin.[11]

The potency of the bacitracin disks must be maintained through proper storage.

Inoculum density can affect the size of the zone of inhibition; a light inoculum may lead to a

false-positive result.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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